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Compound of Interest

Compound Name: 4-Chloro-2-methyithiopyrimidine

Cat. No.: B146335

Application Notes and Protocols for 4-Chloro-2-
methylthiopyrimidine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 4-Chloro-2-
methylthiopyrimidine (CAS No: 49844-90-8). Adherence to these guidelines is crucial to
ensure personnel safety and maintain the integrity of the compound for research and
development purposes.

Hazard Identification and Classification

4-Chloro-2-methylthiopyrimidine is classified as a corrosive material that can cause severe
skin burns and eye damage.[1][2][3][4] It is harmful if swallowed.[1] Appropriate precautions
must be taken at all times to avoid direct contact and inhalation.

GHS Classification:

o Skin Corrosion/Irritation, Category 1B[2][3]

e Serious Eye Damage/Eye Irritation, Category 1[1]
Signal Word: Danger[2][3][4]

Hazard Statements:
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e H314: Causes severe skin burns and eye damage.[2][3][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Chloro-2-methylthiopyrimidine
is provided in the table below for easy reference.

Property Value Source
Molecular Formula CsHsCIN2zS [1112]
Molecular Weight 160.63 g/mol [1][2]
Appearance Colorless liquid [3]
Melting Point -2°C [3]

118-120 °C at 9 mmHg[1] 139-

Boiling Point 140 °C at 36 mmHg 122 °C at

18 Torr[3]
) 1.38 g/mL[1] 1.381 g/mL at 25

Density
°C 1.4 g/cm3[3]

Flash Point 113 °C (235.4 °F) - closed cup

. Not miscible or difficult to mix

Water Solubility ) [3]

In water

Experimental Protocols
Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling 4-Chloro-2-methylthiopyrimidine. This
includes, but is not limited to:

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[3][5]
e Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., nitrile rubber).
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o Clothing: A lab coat or chemical-resistant apron must be worn.[3][5]

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.[1][5][€] If the ventilation is inadequate, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors and acid gases should be used.[6]

Safe Handling Protocol

4.1. General Handling:

o Always handle 4-Chloro-2-methylthiopyrimidine within a certified chemical fume hood to
avoid inhalation of vapors.[3][6]

» Avoid all direct contact with the skin, eyes, and clothing.[6]

» Use non-sparking tools and avoid sources of ignition such as open flames and hot surfaces.

[11[3]
e Wash hands thoroughly after handling the compound.[3][4][5]
4.2. Dispensing and Weighing:
o Ensure all necessary PPE is correctly worn before proceeding.

e Place the sealed container of 4-Chloro-2-methylthiopyrimidine and all necessary
equipment (spatula, weighing boat, secondary container) inside the chemical fume hood.

» Allow the container to reach room temperature before opening to prevent moisture
condensation.

o Carefully open the container.

» Dispense the required amount of the liquid into a pre-tared, sealed container.

» Tightly reseal the primary container immediately after dispensing.

o Clean any spills within the fume hood immediately using an appropriate absorbent material.

o Dispose of contaminated materials as hazardous waste.
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Storage Procedures

e Store in a cool, dry, and well-ventilated area away from direct sunlight.[1][3][5][6]
o Keep the container tightly closed and sealed.[1][3][5][6]
» Store in a designated corrosives area.[3]

e Incompatible Materials: Store separately from strong oxidizing agents, acids, acid chlorides,
and acid anhydrides.[6]

First Aid and Emergency Procedures

6.1. In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1][3][4][5][6]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes.[1][5][6] Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[3][4][5][6]

Ingestion: Do NOT induce vomiting.[1][3][4] Rinse mouth with water. Never give anything by
mouth to an unconscious person.[4][6] Seek immediate medical attention.

6.2. Spill and Leak Response:

Evacuate the area and ensure adequate ventilation.

Wear full PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.
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o Clean the spill area thoroughly with a suitable decontaminating agent.

Disposal

Dispose of unused 4-Chloro-2-methylthiopyrimidine and any contaminated materials in
accordance with local, state, and federal regulations.[1][5] Contact a licensed professional

waste disposal service.

Visualizations
Safe Handling and Storage Workflow

The following diagram outlines the key steps for the safe handling and storage of 4-Chloro-2-

methylthiopyrimidine.
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Workflow for Safe Handling of 4-Chloro-2-methylthiopyrimidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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